Cas no 77693-03-9 (2-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f]thiepin-2-yl)propanoic acid)

2-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f]thiepin-2-yl)propanoic acid structure
77693-03-9 structure
Product Name:2-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f]thiepin-2-yl)propanoic acid
CAS No:77693-03-9
MF:C18H16O3S
MW:312.382843971252
CID:1788464
PubChem ID:53709
Update Time:2025-04-21

2-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f]thiepin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f]thiepin-2-yl)propanoic acid
    • 2-(8-methyl-5-oxo-6H-benzo[b][1]benzothiepin-3-yl)propanoic acid
    • DTXSID10998883
    • CHEMBL10633
    • BRN 5087867
    • 10,11-Dihydro-alpha,8-dimethyl-11-oxo-dibenzo(b,f)thiepin-2-acetic acid
    • 77693-03-9
    • Propionic acid, 2-(8-methyl-10,11-dihydro-11-oxodibenzo(b,f)thiepin-2-yl)-
    • 2-(8-Methyl-10,11-dihydro-11-oxodibenzo(b,f)thiepin-2-yl)propionic acid
    • DIBENZO(b,f)THIEPIN-2-ACETIC ACID, 10,11-DIHYDRO-alpha,8-DIMETHYL-11-OXO-
    • SCHEMBL11332233
    • Inchi: 1S/C18H16O3S/c1-10-3-5-16-13(7-10)9-15(19)14-8-12(11(2)18(20)21)4-6-17(14)22-16/h3-8,11H,9H2,1-2H3,(H,20,21)
    • InChI Key: HPAFMJRQXOLETH-UHFFFAOYSA-N
    • SMILES: S1C2C=CC(C)=CC=2CC(C2C=C(C=CC1=2)C(C(=O)O)C)=O

Computed Properties

  • Exact Mass: 312.08201554g/mol
  • Monoisotopic Mass: 312.08201554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 79.7Ų
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